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Compound of Interest

Compound Name: 6-Deoxy-l-glucose

CAS No.: 35867-45-9

Cat. No.: B1257045

Get Quote

Scientific Rationale & Structural Dynamics
6-Deoxy-L-glucose, commonly known as L-quinovose, is a rare deoxysugar that plays a

critical role in the structural integrity and antigenicity of bacterial glycoconjugates. It is a

defining component of the O-specific polysaccharides in pathogens such as Providencia stuartii

and Yersinia species[1]. Because these rare 6-deoxy-L-sugars are virtually absent in human

metabolism, they serve as highly specific targets for carbohydrate-based vaccine development

and diagnostic assays.

The Causality of Chemical Shifts
In NMR spectroscopy, the substitution of a hydroxyl group with a proton at the C-6 position

induces profound electronic shielding effects. This structural deviation from standard L-glucose

is the causal factor behind the diagnostic upfield shift of the C-6 methyl group. The absence of

the electronegative oxygen removes the inductive electron-withdrawing effect, causing the C-6

carbon to resonate at a highly shielded ~19.60 ppm in the 13 C spectrum, compared to ~61

ppm for a standard hexose[2].
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Furthermore, when dissolved in an aqueous environment (D₂O), 6-deoxy-L-glucose
undergoes mutarotation. The opening and closing of the hemiacetal ring result in a

thermodynamic equilibrium between the α

and β -pyranose forms. The β -anomer is typically favored due to the lower steric hindrance
of its equatorial anomeric hydroxyl group. Characterizing this mixture requires a self-
validating analytical system to prevent misassignment of overlapping signals.

Quantitative Data Presentation
The following table summarizes the diagnostic 13 C NMR chemical shifts for the pyranose

forms of 6-deoxy-L-glucose. These values serve as the primary benchmark for structural

validation.

Table 1: Representative 13 C NMR Chemical Shifts in
D₂O
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Carbon Position α -Anomer (ppm) β -Anomer (ppm)
Structural
Causality &
Diagnostic Value

C-1 (Anomeric) 94.80 98.56

Deshielded by O1 and

O5. The β -anomer is

shifted further

downfield due to its

equatorial hydroxyl

geometry.

C-2 74.58 77.23

Shifted by steric

interactions with the

adjacent anomeric

hydroxyl group.

C-3 75.00 ~78.0

Core ring carbon;

heavily overlapped in

1 H but distinctly

resolved in 13 C.

C-4 78.04 ~78.5

Adjacent to the

deoxygenated C-6

site; experiences

minor shielding

changes.

C-5 70.24 ~74.0

Shifted significantly

upfield compared to L-

glucose due to the

absence of the C-6

hydroxyl group's

inductive effect.

C-6 (Methyl) 19.60 ~19.6

Diagnostic Marker:

Highly shielded methyl

carbon confirming the

6-deoxy modification.
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(Note: Exact values for α -C1 through C-6 and β -C1/C2 are derived from enzymatic synthesis

characterizations[2]. Italicized values represent typical extrapolated shifts for the β -anomer

based on hexopyranose mutarotation profiles).

Self-Validating NMR Workflow
To ensure absolute trustworthiness in the structural assignment, the protocol below is designed

as a self-validating system. Relying solely on 1D 1 H NMR is scientifically insufficient due to

severe multiplet overlap in the 3.2–4.0 ppm region (the "sugar walk"). By mandating 2D COSY

and HSQC acquisitions, the scalar coupling network mathematically locks the assignment of

the highly overlapped ring protons to the unambiguous anomeric and C-6 methyl signals.
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Logical workflow for the self-validating NMR characterization of 6-deoxy-L-glucose.
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Step-by-Step Experimental Protocol
Phase 1: Sample Preparation & Equilibration

Sample Dissolution: Weigh 10–15 mg of highly pure (>95%) 6-deoxy-L-glucose and

dissolve it in 600 µL of Deuterium Oxide (D₂O, 99.9% D) to minimize the H₂O solvent peak.

Internal Referencing: Add Trimethylsilylpropanoic acid (TSP) to a final concentration of 0.1

mM. This acts as the precise 0.00 ppm internal chemical shift reference.

Equilibration (Critical Step): Incubate the solution at 25°C for a minimum of 2 hours prior to

acquisition.

Causality: Solid 6-deoxy-L-glucose often crystallizes as a single anomer. Dissolution

initiates mutarotation. A 2-hour equilibration ensures a stable thermodynamic ratio of α

and β -pyranose forms, preventing shifting peak integrals during lengthy 2D
acquisitions.

Phase 2: 1D NMR Acquisition
1 H NMR: Acquire using a 500 MHz (or higher) spectrometer. Use a minimum of 16 scans,

64k data points, and a relaxation delay (d1) of 2 seconds. Apply presaturation during the

relaxation delay to suppress the residual HDO peak at ~4.79 ppm.

Expert Insight: Look for the anomeric protons. The α -anomer H-1 will appear as a doublet

around 5.0–5.4 ppm with a small coupling constant ( J1,2​≈3.7 Hz) due to its equatorial-

axial relationship. The β -anomer H-1 appears further upfield (~4.4–4.6 ppm) with a large

coupling constant ( J1,2​≈7.8–8.0 Hz) due to axial-axial coupling.

13 C{ 1 H} NMR: Acquire with WALTZ-16 proton decoupling, a minimum of 1024 scans, and

a d1 of 2 seconds to ensure adequate signal-to-noise for the less abundant α -anomer.

Phase 3: 2D NMR Acquisition (The Validation Step)
1 H- 1 H COSY: Acquire to establish scalar couplings.

Causality: You must trace the spin system from the well-resolved H-1 doublet through the

overlapped H-2/H-3/H-4/H-5 region, terminating at the diagnostic H-6 methyl doublet (~1.2
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ppm). This unbroken chain validates the hexose backbone.

1 H- 13 C HSQC: Acquire to map protons to their directly attached carbons.

Causality: This resolves the crowded 3.2–4.0 ppm proton region by spreading the signals

across the much wider 13 C chemical shift dispersion, confirming the assignments listed in

Table 1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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